Cas no 64021-80-3 (3-Pyrrolidinamine, 1-methyl-N-(phenylmethyl)-)
64021-80-3 structure
Product Name:3-Pyrrolidinamine, 1-methyl-N-(phenylmethyl)-
CAS No:64021-80-3
MF:C12H18N2
MW:190.284722805023
CID:1673342
PubChem ID:12374096
Update Time:2025-04-21
3-Pyrrolidinamine, 1-methyl-N-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyrrolidinamine, 1-methyl-N-(phenylmethyl)-
- AKOS010722852
- Z819094692
- 64021-80-3
- DB-172993
- SCHEMBL11727639
- N-benzyl-1-methylpyrrolidin-3-amine
-
- Inchi: 1S/C12H18N2/c1-14-8-7-12(10-14)13-9-11-5-3-2-4-6-11/h2-6,12-13H,7-10H2,1H3
- InChI Key: YSVSROHZZNQVGJ-UHFFFAOYSA-N
- SMILES: N1(C)CCC(C1)NCC1C=CC=CC=1
Computed Properties
- Exact Mass: 190.14714
- Monoisotopic Mass: 190.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 15.3Ų
Experimental Properties
- PSA: 15.27
3-Pyrrolidinamine, 1-methyl-N-(phenylmethyl)- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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